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Compound of Interest

Compound Name: Ethyltriethoxysilane

Cat. No.: B166834

Essential safety protocols and logistical plans for the use of Ethyltriethoxysilane in laboratory
settings, ensuring the protection of researchers and the integrity of scientific work.

Ethyltriethoxysilane is a flammable liquid and vapor that requires careful handling to mitigate
risks in a laboratory environment.[1][2] Adherence to stringent safety protocols is paramount for
all personnel, from researchers and scientists to professionals in drug development. This guide
provides a comprehensive, step-by-step approach to the safe handling, storage, and disposal
of this chemical, alongside emergency procedures.

Immediate Safety and Hazard Information

Ethyltriethoxysilane (CAS No: 78-07-9) is classified as a flammable liquid.[1][2] It is crucial to
be aware of its potential hazards to ensure appropriate safety measures are in place.

Property Value

Molecular Formula C8H2003Si

Molecular Weight 192.33 g/mol [1]

Flash Point 29 °C/84.2 °F[3]

Boiling Point 158 - 159 °C / 316.4 - 318.2 °F[3]
Specific Gravity 0.896]3]
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Hazard Statements:

e H226: Flammable liquid and vapor.[1][4]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

P233: Keep container tightly closed.[1][2]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]

P403 + P235: Store in a well-ventilated place. Keep cool.[1][2]

P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Ethyltriethoxysilane is essential to minimize exposure and
prevent accidents.

1. Engineering Controls and Ventilation:
o Work in a well-ventilated area, preferably in a chemical fume hood.
o Use explosion-proof electrical, ventilating, and lighting equipment.[1][5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[2][5] Standard
laboratory glasses are not sufficient.

e Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile or neoprene).[7] Regularly inspect gloves for
any signs of degradation or perforation and replace them as needed.[7]
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o Wear a flame-retardant lab coat or chemical-resistant apron over long-sleeved clothing.[1]

[8]
o Wear closed-toe shoes made of a material that is resistant to chemicals.[7]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.[9]

. Chemical Handling:
Ground and bond containers when transferring the chemical to prevent static discharge.[1][2]
Use only non-sparking tools.[1][10]
Avoid contact with skin, eyes, and clothing.
Do not breathe vapors or mist.[10]
Keep the container tightly closed when not in use.[1][2]
Keep away from sources of ignition such as heat, sparks, and open flames.[1][2]
. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[5][10]

Keep containers tightly closed to prevent moisture contamination.[1]

Store in a designated flammables storage cabinet.[6]
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Caption: Workflow for the safe handling of Ethyltriethoxysilane.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
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Incident First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Immediately remove all contaminated clothing.
_ Rinse the skin with plenty of water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.[1][2]

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2][4]

Fire Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant
foam, or dry sand.[2][4]

Unsuitable Extinguishing Media: Do not use a water jet.[4]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[5][6] Containers may explode when heated.[5][6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4][6]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area.[1] Remove all sources of ignition.
[2][5] Ensure adequate ventilation.[2] Do not breathe vapors.[1]
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e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.[1][10]

o Containment and Cleanup: Absorb the spill with an inert material such as sand, earth, or
vermiculite.[1][5] Collect the absorbed material into a suitable, labeled container for disposal.
[5] Use non-sparking tools for cleanup.[10]

Disposal Plan

Proper disposal of Ethyltriethoxysilane and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste, including unused product and contaminated materials (e.g., absorbent
pads, gloves, and empty containers), in a designated and clearly labeled waste container.

¢ Do not mix with other waste streams.[1]
2. Container Handling:

» Keep waste containers tightly closed and store them in a cool, well-ventilated area, away
from sources of ignition.

e Handle uncleaned, empty containers as you would the product itself.[1]
3. Disposal Method:
e Dispose of the waste through a licensed and approved hazardous waste disposal company.

 All disposal activities must be in accordance with federal, state, and local regulations.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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